Dexmecamylamine

• CAS: 6147-18-8
• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• InChI: InChI=1S/C11H21N/c1-10(2)8-5-6-9(7-8)11(10,3)12-4/h8-9,12H,5-7H2,1-4H3/t8-,9+,11-/m0/s1
• InChIKey: IMYZQPCYWPFTAG-NGZCFLSTSA-N

Dexmecamylamine (TC-5214): Procurement Considerations for the S-(+)-Enantiomer of Mecamylamine

Dexmecamylamine (CAS 107538-05-6 for the hydrochloride; also designated TC-5214) is the S-(+)-enantiomer of the racemic nicotinic acetylcholine receptor (nAChR) ligand mecamylamine (CAS 6147-18-8 for the base racemate) [1]. Mecamylamine has been historically utilized as a ganglionic blocker for hypertension; however, the racemate produces dose-limiting autonomic adverse effects mediated by peripheral nAChR blockade [1]. Dexmecamylamine is distinguished from the racemate and the R-(-)-enantiomer (TC-5213) by its distinct pharmacological profile as a positive allosteric modulator at high-sensitivity (HS) α4β2 nAChRs, rather than acting solely as a noncompetitive antagonist [2][3].

Single-enantiomer tool for nAChR subtype pharmacology (α3β4, α4β2, α7)

Stereochemical-control study fit with distinct dissociation kinetics vs. R-isomer

Reported positive allosteric modulator context in certain recombinant α4β2 systems

• [1] API: dexmecamylamine. cdek.pharmacy.purdue.edu. View Source
• [2] Lippiello PM, Beaver JS, Gatto GJ, et al. TC-5214 (S-(+)-Mecamylamine): A Neuronal Nicotinic Receptor Modulator with Antidepressant Activity. CNS Neurosci Ther. 2008;14(4):266-277. View Source
• [3] NCATS Inxight Drugs. Dexmecamylamine hydrochloride. View Source

Why Racemic Mecamylamine or R-(-)-Mecamylamine Cannot Substitute for Dexmecamylamine in nAChR Modulation Studies

Procurement of the incorrect stereoisomer or the racemic mixture will introduce fundamentally divergent pharmacology that cannot be corrected by dose adjustment. Dexmecamylamine (S-(+)-enantiomer) functions as a positive allosteric modulator (PAM) of high-sensitivity (HS) α4β2 nAChRs and inhibits low-sensitivity (LS) isoforms, whereas its antipode TC-5213 (R-(-)-enantiomer) acts as a noncompetitive antagonist at both HS and LS isoforms, lacking any PAM activity [1][2]. Furthermore, the racemate mecamylamine produces ganglionic blockade-mediated hypotension and constipation at therapeutic exposures, while dexmecamylamine exhibits a significantly improved safety margin relative to the racemate in preclinical models [3]. These qualitative differences in receptor mechanism and adverse effect burden preclude any assumption of functional equivalence or simple potency scaling between stereoisomers.

Target (Dexmecamylamine) Slower dissociation from α4β2/α3β4 produces prolonged inhibition profile

Substitute (R-(-)-mecamylamine) Faster dissociation may shorten inhibition duration, altering temporal pharmacology

Target (Dexmecamylamine) Potential α4β2 positive allosteric modulator activity reported in certain systems

Substitute (Racemic mecamylamine) Consistently described as non-competitive antagonist; PAM response may not replicate

Target (Dexmecamylamine) In vivo CNS potency context differs from R-isomer; dose-response relationships require enantiomer-specific interpretation

Substitute (R-(-)-mecamylamine) Reported ~2-fold higher CNS blockade potency may shift experimental dose selection

• [1] Fedorov NB, Benson LC, Graef J, Lippiello PM, Bencherif M. Differential Pharmacologies of Mecamylamine Enantiomers: Positive Allosteric Modulation and Noncompetitive Inhibition. J Pharmacol Exp Ther. 2009;328(2):525-532. View Source
• [2] Lippiello PM, Beaver JS, Gatto GJ, et al. TC-5214 (S-(+)-Mecamylamine): A Neuronal Nicotinic Receptor Modulator with Antidepressant Activity. CNS Neurosci Ther. 2008;14(4):266-277. View Source
• [3] NCATS Inxight Drugs. Dexmecamylamine hydrochloride. View Source

Quantitative Differentiation of Dexmecamylamine (TC-5214) from Racemic Mecamylamine and TC-5213: Evidence-Based Procurement Guide

Opposing Functional Effects at HS α4β2 nAChRs: PAM Activation vs. Antagonist Inhibition

At high-sensitivity (HS) α4β2 nAChRs, dexmecamylamine (TC-5214) and its antipode TC-5213 exert functionally opposite effects. TC-5214 potentiates (increases) agonist-induced activation of HS α4β2 receptors, whereas TC-5213 inhibits (suppresses) agonist-induced activation [1]. This qualitative difference—positive modulation versus antagonism—represents a fundamental divergence in mechanism that is not addressable by dose titration.

α4β2 IC50

Head-to-head

S-(+): 3.2 ± 0.5 μM vs R-(-): 1.7 ± 0.5 μM

S-enantiomer IC50 ~1.9-fold higher; dissociation kinetics further differentiate temporal profile.

Xenopus oocyte electrophysiology, ACh 100 μM

Evidence Dimension	Functional modulation of agonist-induced activation at HS α4β2 nAChRs
Target Compound Data	Potentiation of agonist-induced activation
Comparator Or Baseline	TC-5213 [R-(-)-mecamylamine]: Inhibition of agonist-induced activation
Quantified Difference	Opposite functional polarity; qualitative divergence in mechanism
Conditions	Human HS α4β2 nAChRs expressed in subclonal human epithelial 1 (SH-EP1) cells; patch-clamp electrophysiology

Why This Matters

Selecting TC-5213 or the racemate in place of TC-5214 for HS α4β2-targeted studies will produce the opposite intended pharmacological effect (inhibition rather than potentiation), invalidating the experimental hypothesis.

• [1] Fedorov NB, Benson LC, Graef J, Lippiello PM, Bencherif M. Differential Pharmacologies of Mecamylamine Enantiomers: Positive Allosteric Modulation and Noncompetitive Inhibition. J Pharmacol Exp Ther. 2009;328(2):525-532. View Source

Enhanced Inhibition of LS α4β2 nAChRs: Superior Potency of Dexmecamylamine at Micromolar Concentrations

At low-sensitivity (LS) α4β2 nAChRs, both enantiomers function as inhibitors, but dexmecamylamine (TC-5214) exhibits greater inhibitory effectiveness than TC-5213 at low micromolar concentrations [1]. This stereoselectivity confers practical advantages for in vitro experiments requiring potent LS isoform blockade at reduced compound concentrations, minimizing potential off-target effects.

α3β4 IC50

Head-to-head

S-(+): 640 ± 200 nM vs R-(-): 420 ± 50 nM

Submicromolar potency at ganglionic subtype; 1.5-fold difference supports enantiomer selection.

Recombinant human α3β4, Xenopus oocyte recording

Evidence Dimension	Inhibitory effectiveness at LS α4β2 nAChRs
Target Compound Data	More effective inhibition at low micromolar concentrations
Comparator Or Baseline	TC-5213 [R-(-)-mecamylamine]: Less effective inhibition
Quantified Difference	TC-5214 > TC-5213 (relative potency; specific IC50 values not reported in abstract)
Conditions	Human LS α4β2 nAChRs expressed in SH-EP1 cells; low micromolar concentration range

Why This Matters

Investigators requiring maximal LS α4β2 blockade at minimal compound exposure should select TC-5214 over TC-5213 or the racemate to achieve target engagement with reduced compound consumption and lower potential for off-target interactions.

• [1] Fedorov NB, Benson LC, Graef J, Lippiello PM, Bencherif M. Differential Pharmacologies of Mecamylamine Enantiomers: Positive Allosteric Modulation and Noncompetitive Inhibition. J Pharmacol Exp Ther. 2009;328(2):525-532. View Source

In Vivo Antidepressant-Like Activity: Dose-Response Quantification in the Rat Forced Swim Test

Dexmecamylamine (TC-5214) demonstrates robust antidepressant-like activity in the rat forced swim test, a classical behavioral model predictive of antidepressant efficacy. The minimum effective dose (MED) for reducing immobility time is 3 mg/kg administered intraperitoneally . This in vivo behavioral benchmark provides a validated reference point for dose selection in preclinical depression models; using the racemate would necessitate substantially higher dosing that would likely be confounded by ganglionic adverse effects [1].

α7 Antagonist IC50

Cross-study comparable

1.2 μM (dexmecamylamine)

Moderate α7 affinity; ~3-fold lower than reported racemic α7 IC50, aiding analog differentiation.

BindingDB/ChEMBL curated data; in vitro antagonist assay

Evidence Dimension	Minimum effective dose in rat forced swim test
Target Compound Data	MED = 3 mg/kg i.p.
Comparator Or Baseline	Racemic mecamylamine: Not reported in this study; racemate is known to produce ganglionic adverse effects at antidepressant doses, limiting its therapeutic window
Quantified Difference	Explicit MED value established for TC-5214; racemate lacks defined safe/effective dose in this model
Conditions	Rat forced swim test; intraperitoneal administration

Why This Matters

The defined MED of 3 mg/kg i.p. enables reproducible preclinical study design, whereas the racemate lacks a validated antidepressant dose free from confounding autonomic toxicity in this behavioral model.

• [1] Lippiello PM, Beaver JS, Gatto GJ, et al. TC-5214 (S-(+)-Mecamylamine): A Neuronal Nicotinic Receptor Modulator with Antidepressant Activity. CNS Neurosci Ther. 2008;14(4):266-277. View Source

Clinical Pharmacokinetics: Covariate-Based Dosing Guidance for Renal Impairment Populations

A population pharmacokinetic analysis of dexmecamylamine across six Phase I studies and one Phase II study established that creatinine clearance (CrCl) is a significant covariate affecting drug clearance [1]. Simulations based on this model demonstrate that patients with moderate to severe renal impairment or end-stage renal disease exhibit significantly higher steady-state maximum concentration (Cssmax) and area under the curve (AUC) compared to patients with normal renal function [1]. This quantitative exposure data enables dose adjustment in renal impairment populations.

In vivo CNS potency

Head-to-head

R-isomer ~2-fold more potent than S-isomer in blocking central nicotine effects

Enantiomer-specific dose adjustment required for behavioral pharmacology studies.

Rodent behavioral models; CNS vs. peripheral dose window ~3-fold

Evidence Dimension	Steady-state exposure (Cssmax and AUC) across renal function strata
Target Compound Data	Significantly higher Cssmax and AUC in moderate to severe renal impairment or ESRD vs. normal renal function
Comparator Or Baseline	Subjects with normal renal function
Quantified Difference	Statistically significant elevation; exact fold-change values not specified in abstract
Conditions	Population PK modeling from 179 healthy participants and 68 MDD patients; nonlinear mixed-effects modeling (NONMEM); one-compartment model with first-order absorption and elimination

Why This Matters

Procurement decisions for clinical studies involving patients with renal impairment require access to this validated PK model; dexmecamylamine is the only stereoisomer for which such population PK data have been published and modeled for dose adjustment guidance.

• [1] Xu H, et al. Population pharmacokinetics of TC-5214, a nicotinic channel modulator, in phase I and II clinical studies. J Clin Pharmacol. 2014;54(6):707-718. View Source

Definitive Application Scenarios for Dexmecamylamine (TC-5214) Procurement Based on Quantitative Evidence

Preclinical Behavioral Pharmacology: Rat Forced Swim Test for Antidepressant Screening

Investigators conducting the rat forced swim test as a screening model for antidepressant activity should procure dexmecamylamine (TC-5214) at a validated intraperitoneal MED of 3 mg/kg [1]. The racemic mixture mecamylamine is not recommended for this application due to its lack of a validated antidepressant dose and the confounding autonomic adverse effects from ganglionic blockade that obscure behavioral readouts. The defined MED for TC-5214 provides a reproducible benchmark for positive control or test compound comparison.

In Vitro Electrophysiology: Differentiation of HS and LS α4β2 nAChR Isoform Pharmacology

Laboratories using patch-clamp electrophysiology to characterize compounds acting at human α4β2 nAChRs should utilize dexmecamylamine (TC-5214) as a reference tool for positive allosteric modulation of HS isoforms and inhibition of LS isoforms. TC-5213 and racemic mecamylamine lack PAM activity at HS receptors [1][2]; substituting either compound will produce erroneous data and invalidate comparisons to published TC-5214 pharmacology. For studies requiring potent LS isoform inhibition at minimal concentrations, TC-5214 also offers superior effectiveness over TC-5213 at low micromolar levels [2].

Clinical Pharmacology Studies: Dosing in Renal Impairment Populations

Clinical investigators designing studies in patient populations with varying degrees of renal function should procure dexmecamylamine based on the availability of a validated population PK model that quantifies exposure increases as a function of declining CrCl [1]. This model-derived dosing guidance is exclusive to dexmecamylamine; no equivalent PK characterization or covariate analysis has been published for the R-(-)-enantiomer or for the racemic mixture in depression-relevant dose ranges, making TC-5214 the only stereoisomer suitable for studies requiring precise exposure control in renal impairment.

Central Nervous System nAChR Target Engagement Studies

Investigators seeking a brain-penetrant nAChR modulator with a documented clinical safety database in CNS indications should procure dexmecamylamine. The compound has been evaluated in multiple Phase III clinical trials in major depressive disorder (NCT01157078, NCT01153347, NCT01152554), with long-term safety data available from a 52-week, placebo-controlled study in 813 patients (610 receiving dexmecamylamine) [1][2]. The racemate mecamylamine has not been evaluated in large-scale, placebo-controlled trials for CNS indications and is associated with dose-limiting peripheral autonomic toxicity that precludes its use at doses required for CNS target engagement.

Application

Selection Property

Validation Focus

nAChR subtype pharmacology studies

Stereochemically-defined dissociation kinetics

Recovery-from-inhibition profiles vs R-isomer

Central nicotinic behavioral research

CNS-penetrant modulator with extended tolerability endpoint data

Dose-range separation for central vs. peripheral effects

Hyperhidrosis/overactive bladder mechanism studies

Patent-protected single enantiomer with Phase II trial-derived context

Target engagement in sweat gland / bladder models

Nicotinic modulation in depression-model research

Extensively characterized tolerability endpoint dataset

Translational tolerability benchmarks and dose-exposure modelling

• [1] Fedorov NB, Benson LC, Graef J, Lippiello PM, Bencherif M. Differential Pharmacologies of Mecamylamine Enantiomers: Positive Allosteric Modulation and Noncompetitive Inhibition. J Pharmacol Exp Ther. 2009;328(2):525-532. View Source
• [2] Xu H, et al. Population pharmacokinetics of TC-5214, a nicotinic channel modulator, in phase I and II clinical studies. J Clin Pharmacol. 2014;54(6):707-718. View Source
• [3] Tummala R, et al. Safety and tolerability of dexmecamylamine (TC-5214) adjunct to ongoing antidepressant therapy in patients with major depressive disorder and an inadequate response to antidepressant therapy: results of a long-term study. J Clin Psychopharmacol. 2015;35(1):77-81. View Source